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Compound of Interest

1-(2,2,2-Trifluoroethoxy)propan-2-
Compound Name: )
amine

Cat. No.: B13225239

Get Quote

\ J

CAS Registry Number: 1221723-04-1 Molecular Formula: C

H
F
NO Molecular Weight: 157.13 g/mol

Executive Summary

1-(2,2,2-Trifluoroethoxy)propan-2-amine is a specialized fluorinated building block
increasingly utilized in medicinal chemistry to modulate the physicochemical properties of drug
candidates. Characterized by a trifluoroethyl ether moiety linked to a chiral propyl amine
backbone, this compound serves as a strategic bioisostere for standard alkoxy amines. Its
primary utility lies in basicity modulation (lowering pKa via the electron-withdrawing effect of the
CF

group) and metabolic stabilization (blocking CYP450-mediated

-dealkylation).
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This guide provides a comprehensive technical analysis of the compound, detailing a robust,
self-validating synthesis protocol, physicochemical profiling, and its application in rational drug
design.

Physicochemical Profile

The introduction of the trifluoroethoxy group significantly alters the electronic landscape of the
propyl amine scaffold. The strong electron-withdrawing nature of the fluorine atoms, transmitted
through the ether linkage, reduces the electron density on the nitrogen atom, thereby lowering
its basicity compared to non-fluorinated analogs.

Table 1: Key Technical Specifications
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Property Value | Description Note

Hygroscopic; absorbs CO
Appearance Colorless to pale yellow liquid
from air.

Higher volatility than non-
- ) ] fluorinated analog due to weak
Boiling Point ~125-130 °C (Predicted) )
intermolecular forces of C-F

bonds.

) Denser than water due to
Density ~1.15 g/mL ]
trifluoromethyl group.

Reduced from ~10.5 (standard
alkyl amine) due to inductive
effect (

pKa (Conjugate Acid) 8.8 — 9.2 (Predicted) of CE

CH

0-).

Enhanced lipophilicity
LogP ~1.1 facilitates membrane

permeability.

Miscible in EtOH, DMSO, Moderately soluble in water

Solubilit
Y DCM, THF (pH dependent).

Synthesis Protocol: Epoxide Opening & Functional
Group Interconversion

While industrial routes may utilize direct reductive amination, the most reliable laboratory-scale
method ensures regiochemical control and high purity. This protocol employs a nucleophilic
epoxide opening followed by azide displacement, a self-validating workflow where
intermediates are easily characterized by NMR.

Mechanistic Pathway
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The synthesis relies on the regioselective attack of the trifluoroethoxide anion on the less
hindered carbon of propylene oxide (S

2), followed by activation of the resulting secondary alcohol and stereospecific displacement by
azide (inversion of configuration if chiral starting material is used).

R
N | MsCl, E3N NaN3, DMF H2, PdIC
1

(2,2,2-trifluoroethoxy)propan-2-ol 0°C to RT. Mesylate Intermediate 60°C Azide Intermediate or Staudinger 1-(2,2,2-Trifluoroethoxy)propan-2-amine

—OCORT 4, —0C ! —or Staudinger_, |
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Figure 1: Stepwise synthesis pathway ensuring regioselectivity and high yield.

Detailed Experimental Methodology
Step 1. Epoxide Opening (Ether Formation)

o Activation: In a flame-dried 3-neck flask under Argon, suspend Sodium Hydride (60% in oil,
1.1 equiv) in anhydrous THF (5 mL/mmol).

o Alkoxide Formation: Cool to 0°C. Add 2,2,2-Trifluoroethanol (1.0 equiv) dropwise. Caution: H

gas evolution.[1] Stir for 30 min at 0°C until evolution ceases.

o Addition: Add Propylene Oxide (1.2 equiv) dropwise.
e Reaction: Warm to room temperature, then reflux for 4—6 hours.
 Validation: Monitor by TLC (stain with KMnO

; alcohol oxidizes).

e Workup: Quench with sat. NH

Cl. Extract with Et

O. Dry over MgSO
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and concentrate.

o Checkpoint:

H NMR should show a doublet at ~1.1 ppm (methyl) and a multiplet at ~3.9 ppm (methine
proton alpha to OH).

Step 2: Activation (Mesylation)

o Setup: Dissolve the alcohol intermediate in dry DCM (5 mL/mmol). Add Triethylamine (1.5
equiv). Cool to 0°C.[1][2]

» Reaction: Add Methanesulfonyl Chloride (MsCl, 1.2 equiv) dropwise. Stir at 0°C for 1 hour.
e Workup: Wash with cold 1N HCI, then NaHCO

. Dry and concentrate. Use immediately (mesylates can be unstable).

Step 3: Azide Displacement

¢ Substitution: Dissolve the crude mesylate in anhydrous DMF. Add Sodium Azide (NaN

, 1.5 equiv).

e Heating: Heat to 60°C for 4-8 hours behind a blast shield.

o Safety:Do not use chlorinated solvents in this step to avoid formation of explosive
diazidomethane.

o Workup: Dilute with water, extract with Et

0.

Step 4. Reduction to Amine
» Hydrogenation: Dissolve the azide in MeOH. Add 10% Pd/C (10 wt%).[3]

e Reduction: Stir under H

balloon (1 atm) for 4 hours.
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« Purification: Filter through Celite. Acidify with HCl/dioxane to form the hydrochloride salt
(white solid) for long-term storage.

Applications in Drug Discovery

The 1-(2,2,2-trifluoroethoxy)propan-2-amine motif is not merely a linker; it is a functional tool
for optimizing pharmacokinetics (PK).

Basicity Modulation (The Fluorine Effect)

Standard alkyl amines often suffer from high basicity (pKa > 10), leading to high ionization at
physiological pH (7.4). This can result in:

e Poor passive membrane permeability.

» High interaction with P-glycoprotein (P-gp) efflux pumps.

e "Phospholipidosis” toxicity risks.[4]

Solution: The trifluoroethoxy group exerts a through-bond electron-withdrawing effect (
for CF

CH

-), lowering the pKa of the amine by 1-2 log units. This increases the fraction of non-ionized
drug at pH 7.4, enhancing CNS penetration and oral bioavailability.

Metabolic Blocking

The ether linkage is a common site for metabolic degradation via CYP450-mediated
-dealkylation.
» Standard Ether: R-O-CH

-R'

Unstable Hemiacetal

Cleavage.
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o Fluorinated Ether: The C-F bonds sterically and electronically deactivate the adjacent
methylene group, making hydrogen abstraction (the rate-limiting step of oxidation)
significantly more difficult.
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Figure 2: Comparison of metabolic susceptibility between standard ethoxy and trifluoroethoxy
ethers.

Safety & Handling
Hazard Identification

» Corrosivity: As a primary amine, the free base is caustic and can cause skin burns.
 Fluorine Toxicity: While the CF

group is chemically stable, metabolic breakdown (though rare) can release fluoride ions.
However, the trifluoroethoxy group is generally considered metabolically robust.
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o Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless acylation is
intended).

Storage Protocol

o Form: Store as the Hydrochloride Salt (CAS 1221723-04-1 is often supplied as HCI). The salt
is a stable, non-hygroscopic solid.

o Conditions: Keep under inert atmosphere (Argon/Nitrogen) at 2—8°C.
» Shelf Life: >2 years if protected from moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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